Cas no 544461-38-3 (Ferrocene,1,1'-bis[(11bS)-3,5-dihydro-4H-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl]-)

• Product Name: Ferrocene,1,1'-bis[(11bS)-3,5-dihydro-4H-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl]-
• CAS No: 544461-38-3
• MF: C₅₄H₄₀FeP₂
• MW: 806.687936782837
• MDL: MFCD09842757
• CID: 366166
• PubChem ID: 129827526
• Update Time: 2025-10-15

Ferrocene,1,1'-bis[(11bS)-3,5-dihydro-4H-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Ferrocene,1,1'-bis[(11bS)-3,5-dihydro-4H-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl]-
• (S,S)-f-BINAPHANE
• f-Binaphane
• 1,1'-Bis{(S)-4,5-dihydro-3H-binaphtho[1,2-c:2',1'-e]phosphino}ferrocene
• MFCD09842757
• 544461-38-3

• MDL： MFCD09842757
• Inchi： 1S/2C27H20P.Fe/c2*1-5-11-24-19(7-1)13-15-21-17-28(23-9-3-4-10-23)18-22-16-14-20-8-2-6-12-25(20)27(22)26(21)24;/h2*1-16H,17-18H2;
• InChI Key： LKNXQPPPQGIJLC-UHFFFAOYSA-N
• SMILES： [Fe].P1([C]2[CH][CH][CH][CH]2)CC2C=CC3C=CC=CC=3C=2C2C3C=CC=CC=3C=CC=2C1.P1([C]2[CH][CH][CH][CH]2)CC2C=CC3C=CC=CC=3C=2C2C3C=CC=CC=3C=CC=2C1 |^1:2,3,4,5,6,30,31,32,33,34|

Computed Properties

• Exact Mass: 806.19500
• Monoisotopic Mass: 806.195461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 57
• Rotatable Bond Count: 2
• Complexity: 496
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 27.18000
• LogP: 14.46130
• Sensitiveness: air sensitive, light sensitive

Additional information on Ferrocene,1,1'-bis[(11bS)-3,5-dihydro-4H-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl]-

Research Briefing on Ferrocene,1,1'-bis[(11bS)-3,5-dihydro-4H-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl]- (CAS: 544461-38-3) in Chemical Biology and Pharmaceutical Applications

Ferrocene derivatives have long been recognized for their unique electrochemical properties and applications in catalysis, materials science, and medicinal chemistry. Among these, Ferrocene,1,1'-bis[(11bS)-3,5-dihydro-4H-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl]- (CAS: 544461-38-3) has recently emerged as a compound of significant interest due to its potential in asymmetric catalysis and pharmaceutical development. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, structural characteristics, and applications in chemical biology and drug discovery.

The compound, characterized by its chiral phosphine ligands and ferrocene backbone, exhibits remarkable stereoselectivity in catalytic reactions. Recent studies published in journals such as Journal of the American Chemical Society and Angewandte Chemie highlight its efficacy in enantioselective hydrogenation and C-C bond-forming reactions. These properties make it a valuable tool for the synthesis of chiral intermediates used in the production of bioactive molecules, including antiviral and anticancer agents.

In the context of pharmaceutical research, Ferrocene,1,1'-bis[(11bS)-3,5-dihydro-4H-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl]- has been investigated for its role in enhancing the bioavailability and metabolic stability of drug candidates. A 2023 study demonstrated its utility in the design of ferrocene-conjugated kinase inhibitors, where the compound's redox-active nature contributed to improved target engagement and reduced off-target effects. This finding underscores its potential as a pharmacophore in next-generation therapeutics.

From a synthetic chemistry perspective, advancements in the preparation of 544461-38-3 have been achieved through optimized palladium-catalyzed cross-coupling methodologies. These protocols, detailed in recent patents, emphasize scalability and reproducibility, addressing previous challenges associated with ligand instability and purification. Furthermore, computational studies utilizing density functional theory (DFT) have provided insights into the compound's electronic structure, revealing how its frontier orbitals influence catalytic activity.

Despite these promising developments, challenges remain in the broader adoption of this compound. Issues such as cost-effective large-scale synthesis and the need for further toxicological profiling in biological systems were identified as critical areas for future research. Collaborative efforts between academia and industry, as evidenced by recent partnerships in the EU Horizon 2020 program, aim to bridge these gaps and accelerate translational applications.

In conclusion, Ferrocene,1,1'-bis[(11bS)-3,5-dihydro-4H-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl]- represents a versatile scaffold with dual utility in catalysis and drug design. Its unique structural features and demonstrated performance in enantioselective transformations position it as a compound of enduring relevance in chemical biology. Ongoing research is expected to expand its applications, particularly in the development of targeted therapies for complex diseases.